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Executive Summary

Solvent Orange 62, identified by C.I. 12714 and CAS number 52256-37-8, is a prominent
member of the metal-complex solvent dye class.[1][2][3] This technical guide provides a
comprehensive overview of its chemical nature, synthesis, physicochemical properties, and
applications. The core of Solvent Orange 62's structure is a 1:2 chromium complex with a
monoazo ligand, which imparts exceptional stability and vibrant color.[2] While extensively
utilized in industrial applications for its robust performance characteristics, this guide also
addresses the toxicological considerations relevant to its potential human and environmental
exposure, a critical aspect for drug development professionals. Due to its limited public data in
the realm of biological activity, this document focuses on its well-established chemical and
physical properties, providing a foundational understanding for scientific and research
applications.

Chemical Identity and Structure

Solvent Orange 62 is a coordination complex where a central chromium(lll) ion is chelated by
two molecules of the monoazo ligand, 2,4-Dihydro-4-[(2-hydroxy-5-nitrophenyl)azo]-5-methyl-2-

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15287730#bc-rfq
https://www.benchchem.com/product/b15287730/docs?utm_src=pdf-body#in-depth-technical-guide-the-metal-complex-nature-of-solvent-orange-62
https://www.epsilonpigments.com/solvent-dyes/metal-complex-solvent-dyes/Solvent-Orange-62.html
http://www.worlddyevariety.com/solvent-dyes/solvent-orange-62.html
https://www.colorantsgroup.com/solvent-orange-62.php
https://www.benchchem.com/product/b15287730/docs?utm_src=pdf-body#in-depth-technical-guide-the-metal-complex-nature-of-solvent-orange-62
http://www.worlddyevariety.com/solvent-dyes/solvent-orange-62.html
https://www.benchchem.com/product/b15287730/docs?utm_src=pdf-body#in-depth-technical-guide-the-metal-complex-nature-of-solvent-orange-62
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15287730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

phenyl-3H-pyrazol-3-one.[4] This 1:2 metal-to-ligand ratio is crucial for the dye's stability and
color properties. The coordination typically involves the hydroxyl and azo nitrogen atoms of the
ligand, forming a stable octahedral geometry around the chromium ion.

The distinct molecular formulas for the ligand and the final complex are often a source of
confusion. The organic ligand has a molecular formula of CL6H13N504 and a molecular
weight of approximately 339.31 g/mol . The final 1:2 chromium complex, which is what Solvent
Orange 62 consists of, has a molecular formula of C32H23CrN1008 and a molecular weight of
approximately 727.59 g/mol .

Physicochemical and Spectroscopic Properties

The physicochemical properties of Solvent Orange 62 are summarized in the table below.
These properties underscore its suitability for applications requiring high stability and solubility
in organic media.

Table 1: Physicochemical Properties of Solvent Orange 62

Property Value Reference(s)
Appearance Reddish-orange powder

C.l. Name Solvent Orange 62

C.I. Number 12714

CAS Number 52256-37-8

Molecular Formula C32H23CrN1008

Molecular Weight 727.59 g/mol

Melting Point 220 °C

Solubility in Water Insoluble

Acute Oral Toxicity (LD50, rat) 8200 mg/kg

Table 2: Solubility Profile of Solvent Orange 62 in Organic Solvents
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Solvent Solubility (g/L) Reference(s)
Alcohol 100

1-Methoxy-2-propanol 200

n-Propanol 50

2-Ethoxyethanol 300

Methyl Ethyl Ketone (MEK) 500

Ethyl Acetate 50

Toluene 50

Spectroscopic Characterization:

While specific, publicly available spectra for Solvent Orange 62 are scarce, the
characterization of such metal-complex azo dyes typically involves the following techniques:

e UV-Visible Spectroscopy: Used to determine the maximum absorption wavelength (Amax),
which is responsible for the dye's color. The complexation with chromium is expected to
cause a bathochromic (red) shift in the Amax compared to the free ligand.

« Infrared (IR) Spectroscopy: Provides information about the functional groups present. Key
vibrational bands would include those for O-H, N=N (azo), C=0, and the coordination bonds
between the chromium and the ligand's oxygen and nitrogen atoms.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While the paramagnetic nature of the
Cr(lIl) ion can complicate NMR analysis, it can still provide insights into the structure of the
organic ligand.

Synthesis and Experimental Protocols

The synthesis of Solvent Orange 62 is a multi-step process that involves the creation of the
organic azo dye ligand followed by its complexation with a chromium salt.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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